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Compound of Interest

Compound Name: O-Cyclohexyl-L-tyrosine

Cat. No.: B15443634 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential procedural guidance for the safe and compliant disposal of

O-Cyclohexyl-L-tyrosine. In the absence of a specific Safety Data Sheet (SDS) for this

compound, this guide is based on a conservative approach, treating the substance as a

chemical of unknown toxicity and drawing on safety data for structurally similar molecules and

general laboratory waste management principles.

Disclaimer: The following procedures are recommendations based on available data for related

compounds. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department and adhere to all local, state, and federal regulations for chemical waste

disposal.

Hazard Assessment and Personal Protective
Equipment (PPE)
Due to the lack of specific toxicity data, O-Cyclohexyl-L-tyrosine should be handled with

caution. While its parent amino acid, L-tyrosine, and several of its derivatives are not classified

as hazardous, the addition of a cyclohexyl group may alter its chemical properties. For

instance, cyclohexane is a known irritant and is flammable. Therefore, appropriate personal

protective equipment is mandatory when handling this compound for disposal.

Required PPE:
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PPE Category Specification

Hand Protection Nitrile or other chemically resistant gloves

Eye Protection Safety glasses or chemical splash goggles

Body Protection Standard laboratory coat

Recommended Disposal Procedure
The primary and most prudent method for the disposal of O-Cyclohexyl-L-tyrosine is through

your institution's hazardous waste management program.

Step-by-Step Disposal Protocol:

Containment:

Solid Waste: Place solid O-Cyclohexyl-L-tyrosine in a dedicated, sealable, and

chemically compatible container.

Liquid Waste (Solutions): Transfer solutions containing O-Cyclohexyl-L-tyrosine to a

designated, sealed container suitable for liquid chemical waste. Avoid mixing with other

waste streams unless their compatibility has been verified.

Labeling:

Clearly and securely label the waste container with the full chemical name: "Waste O-
Cyclohexyl-L-tyrosine".

Include the statement: "Caution: Substance of Unknown Toxicity".

Follow any additional internal labeling requirements from your EHS department.

Storage:

Store the sealed and labeled waste container in a designated and secure hazardous

waste accumulation area within your laboratory.

Ensure the storage location is away from incompatible materials.
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Collection:

Initiate a hazardous waste pickup request following your institution's established

procedures. This may involve contacting the EHS department directly or using an online

portal.

Alternative Disposal Considerations (Requires Explicit EHS Approval):

Under no circumstances should O-Cyclohexyl-L-tyrosine be disposed of via sanitary sewer

without the explicit approval of your institution's EHS department. Should the EHS department,

upon their own assessment, classify the compound as non-hazardous, they will provide specific

instructions for its disposal.

Emergency Procedures
In the event of a spill or accidental exposure, follow these immediate safety measures:
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Exposure Type Procedure

Spill

Avoid raising dust. Wearing full PPE, gently

sweep solid material or absorb liquid material

with an inert absorbent (e.g., vermiculite). Place

the contained spill into a sealed container for

disposal as hazardous waste.

Skin Contact
Immediately wash the affected area with soap

and copious amounts of water.[1][2][3]

Eye Contact

Flush eyes immediately with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Seek prompt medical

attention.[1][2][3]

Inhalation

Move the individual to an area with fresh air. If

breathing becomes difficult, seek immediate

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water and seek immediate

medical attention.[3][4]

Comparative Data Summary
The table below summarizes the hazard classification and recommended disposal for L-

tyrosine and related derivatives, highlighting the conservative approach for O-Cyclohexyl-L-
tyrosine.
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Compound CAS Number
Hazard
Classification

Recommended
Primary Disposal

L-Tyrosine 60-18-4[2][5]
Not classified as

hazardous[5]

Dispose of at an

approved waste

disposal plant.[1][3]

Boc-L-Tyrosine 3978-80-1[4]
Not classified as

hazardous[4]

Place in appropriate

containers for

disposal.[4]

N-Fmoc-O-tert-butyl-

L-tyrosine
71989-38-3[1] Skin Irritant[1]

Dispose of at an

approved waste

disposal plant.[1]

O-Cyclohexyl-L-

tyrosine
Not Available

Treat as a substance

of unknown toxicity

Collection as

hazardous chemical

waste

Disposal Decision Workflow
The following diagram provides a logical workflow for making decisions regarding the disposal

of O-Cyclohexyl-L-tyrosine.
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Start: Disposal of O-Cyclohexyl-L-tyrosine

Is a specific SDS available for
O-Cyclohexyl-L-tyrosine?

Consult Institutional EHS Department
with all available information

No

Adhere to disposal instructions
provided in the SDS

Yes

EHS Determination:
Is the compound hazardous?

End of Disposal

Dispose as Hazardous Chemical Waste:
- Securely containerize and label
- Store in designated waste area

- Arrange for EHS collection

Yes or Undetermined

Follow specific EHS guidance for
non-hazardous chemical waste disposal.

No

Click to download full resolution via product page

Caption: Disposal Decision Workflow for O-Cyclohexyl-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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